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Compound of Interest

Compound Name: Benzedrone hydrochloride

Cat. No.: B591229 Get Quote

Disclaimer: This document provides a technical overview of Benzedrone Hydrochloride, a

substituted cathinone derivative. It is intended for researchers, scientists, and drug

development professionals. The physiological and toxicological properties of this specific

compound are not well-documented in publicly available scientific literature.[1] Much of the

information regarding its pharmacology and toxicology is extrapolated from the broader class of

substituted cathinones.

Introduction
Benzedrone hydrochloride, also known as 4-methyl-N-benzylcathinone (4-MBC), is a

synthetic derivative of cathinone.[2] Cathinone is a naturally occurring psychoactive alkaloid

found in the leaves of the Catha edulis (khat) plant.[3][4] Benzedrone belongs to the β-keto

phenethylamine class and is structurally related to amphetamines.[4][5] Like other substituted

cathinones, it is classified as a new psychoactive substance (NPS) and has been identified as

an ingredient in "bath salt" products.

This guide summarizes the available chemical data for benzedrone hydrochloride, and

discusses the general synthesis, pharmacology, toxicology, and analytical methods relevant to

substituted cathinones, thereby providing a framework for understanding this particular

derivative.
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Benzedrone is an analog of mephedrone where the amino methyl group has been replaced by

a benzyl moiety.[1] The hydrochloride salt is a common formulation for this and other cathinone

derivatives, typically appearing as a crystalline solid.[1][6]

Property Value Source

Chemical Name

2-(benzylamino)-1-(4-

methylphenyl)propan-1-one

hydrochloride

[1]

Synonyms
4-Methyl-N-benzylcathinone

hydrochloride, 4-MBC HCl
[2]

Molecular Formula C₁₇H₁₉NO · HCl [1][2]

Molecular Weight 289.80 g/mol [1][2]

CAS Number 1797979-43-1 [1][2]

Appearance Crystalline solid [1]

Solubility

DMF: 10 mg/ml, DMSO: 5

mg/ml, Ethanol: 5 mg/ml,

Methanol: 1 mg/ml, DMF:PBS

(pH 7.2) (1:1): 0.5 mg/ml

[1]

λmax 205, 260 nm [1]

Synthesis
While specific synthesis protocols for benzedrone hydrochloride are not detailed in the

reviewed literature, a general and adaptable two-step process is commonly employed for

substituted cathinones.[3] This typically involves the alpha-bromination of a precursor aryl alkyl

ketone, followed by a nucleophilic substitution with an appropriate amine to form the cathinone

freebase, which is then converted to its hydrochloride salt.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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